Cas no 1000340-22-6 (3-Amino-6-methyl-5-nitro-7-azaindole)

• Product Name: 3-Amino-6-methyl-5-nitro-7-azaindole
• CAS No: 1000340-22-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD29078990
• CID: 844753
• Update Time: 2025-04-19

3-Amino-6-methyl-5-nitro-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-methyl-5-nitro-7-azaindole
• 6-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine

• MDL： MFCD29078990
• Inchi： 1S/C8H8N4O2/c1-4-7(12(13)14)2-5-6(9)3-10-8(5)11-4/h2-3H,9H2,1H3,(H,10,11)
• InChI Key： ZTTVWMZUDPJIRK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C(C)=N2)C(N)=C1

Computed Properties

• Exact Mass: 192.064726g/mol
• Monoisotopic Mass: 192.064726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.17g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų